Cas no 101913-71-7 (Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)-)

Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)- structure
101913-71-7 structure
Product Name:Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)-
CAS No:101913-71-7
MF:C15H22O2
MW:234.333984851837
CID:168704
PubChem ID:59083
Update Time:2025-04-19

Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-methyl-b-(3-methylbutyl)-
    • 3,6-Dimethyl-3-phenylheptanoic acid
    • 3,6-dimethyl-3-phenyl-heptanoic acid
    • AC1L1QFB
    • AC1Q5VAN
    • ACMC-1BSO1
    • CTK4A0397
    • HEPTANOIC ACID, 3,6-DIMETHYL-3-PHENYL-
    • Hydrocinnamic acid, beta-isopentyl-beta-methyl-
    • 101913-71-7
    • DTXSID50906806
    • Inchi: 1S/C15H22O2/c1-12(2)9-10-15(3,11-14(16)17)13-7-5-4-6-8-13/h4-8,12H,9-11H2,1-3H3,(H,16,17)
    • InChI Key: YIHLJIOCTULOLG-UHFFFAOYSA-N
    • SMILES: OC(CC(C)(C1C=CC=CC=1)CCC(C)C)=O

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.002
  • Boiling Point: 343.7°Cat760mmHg
  • Flash Point: 240.6°C
  • Refractive Index: 1.505
  • PSA: 37.3
  • LogP: 3.85520
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